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Compound of Interest

Compound Name: 2-Bromo-6-hydroxypyridine

Cat. No.: B114848 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. 2-Bromo-6-hydroxypyridine is a chemical that requires

careful handling by trained personnel. All safety precautions should be strictly followed. It is

crucial to consult the most recent Safety Data Sheet (SDS) from your supplier before use.

Chemical and Physical Properties
2-Bromo-6-hydroxypyridine, also known as 6-bromo-2(1H)-pyridinone, is a heterocyclic

organic compound. Its physical and chemical properties are summarized in the table below.
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Property Value

CAS Number 27992-32-1[1][2]

Molecular Formula C₅H₄BrNO[1][3]

Molecular Weight 174.00 g/mol [1][3][4]

Appearance
White to light yellow to purple powder or

crystals[4]

Melting Point 121-125 °C[4]

Boiling Point 336.6 ± 42.0 °C (Predicted)[4]

Density 1.776 ± 0.06 g/cm³ (Predicted)[4]

IUPAC Name 6-bromo-1H-pyridin-2-one[1][3]

Synonyms
6-Bromo-2-pyridinol, 6-Bromo-2(1H)-pyridinone,

6-Bromo-2-pyridone

Hazard Identification and GHS Classification
2-Bromo-6-hydroxypyridine is classified as a hazardous chemical. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements:

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][3]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][3]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1][3]

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory Tract

Irritation

H335: May cause respiratory irritation[1][3]

Signal Word:Warning[1]
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Safe Handling and Storage
Personal Protective Equipment (PPE)
To ensure safety when handling 2-Bromo-6-hydroxypyridine, the following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles or a full-face shield.

Hand Protection: Chemically resistant gloves such as butyl rubber or nitrile rubber.

Body Protection: A chemical-resistant lab coat and, if necessary, an apron or full-body suit to

prevent skin contact.

Respiratory Protection: Work should be conducted in a fume hood. If the potential for

inhalation of dust or vapors exists, a NIOSH-approved respirator with appropriate cartridges

should be used.

Engineering Controls
All handling of 2-Bromo-6-hydroxypyridine should be performed in a properly functioning

chemical fume hood.

Emergency eyewash stations and safety showers must be readily accessible in the work

area.

General Handling Procedures
Avoid the formation of dust and aerosols.

Prevent contact with skin, eyes, and clothing.

Do not inhale dust or vapors.

Eating, drinking, and smoking are strictly prohibited in the handling area.

Ensure containers are tightly closed when not in use.

Wash hands thoroughly after handling the compound.
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Storage Conditions
Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent moisture absorption.[1]

Store away from direct sunlight and sources of ignition.[1]

Keep segregated from incompatible materials, particularly strong oxidizing agents.

First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical.

Inhalation: Remove the individual to fresh air. If breathing becomes difficult, administer

oxygen. If breathing ceases, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. If skin irritation develops or

persists, seek medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if it can be done

safely. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Accidental Release and Disposal
Accidental Release: In case of a spill, evacuate the area. Wearing full PPE, contain the spill

using an inert absorbent material. Collect the absorbed material into a suitable, sealed

container for disposal.

Disposal: All waste containing 2-Bromo-6-hydroxypyridine must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.
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Toxicity Profile
Important Note: There is a lack of specific quantitative toxicological data, such as LD50 and

LC50 values, for 2-Bromo-6-hydroxypyridine in publicly available literature. The toxicological

properties of this compound have not been fully investigated.[5] The information presented is

based on GHS classifications and data from structurally similar compounds for hazard

assessment by analogy.

Acute Toxicity
Based on its GHS classification, 2-Bromo-6-hydroxypyridine is considered harmful if

swallowed.[1][3] For the related compound, 2-bromopyridine, the oral LD50 in rats is 92 mg/kg,

and the dermal LD50 in rabbits is 81.5 mg/kg, indicating significant toxicity.[6]

Irritation and Corrosivity
The compound is known to cause skin and serious eye irritation.[1][3] It may also cause

respiratory irritation upon inhalation.[1][3]

Chronic Exposure, Carcinogenicity, and Mutagenicity
There is no available data on the long-term health effects of 2-Bromo-6-hydroxypyridine,

including its potential to cause cancer or genetic mutations.[5] For the related compound 2-

bromo-6-ethoxypyridine, it is not classified as a human carcinogen by the International Agency

for Research on Cancer (IARC).[5]

The following diagram outlines a logical workflow for assessing the toxicological risk of a

chemical, like 2-Bromo-6-hydroxypyridine, for which there is limited available data.
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Toxicological Risk Assessment for a Compound with Limited Data

Identify Compound of Interest
(2-Bromo-6-hydroxypyridine)

Gather Existing Data
(SDS, Physical/Chemical Properties)

Identify Critical Data Gaps
(e.g., LD50, Chronic Toxicity, Signaling Pathway Effects)

In Silico / QSAR Modeling
(Predictive Toxicology)

Read-Across to Structurally
Similar Compounds

(e.g., 2-Bromopyridine)

Hazard Characterization
(Qualitative Assessment of Potential Risks)

Establish Safe Handling Procedures
(Based on Precautionary Principle)

Recommend Further
Toxicological Testing

Click to download full resolution via product page

Workflow for assessing toxicological risk with limited data.

Experimental Protocols
Synthesis of 2-Bromo-6-hydroxypyridine
A common laboratory-scale synthesis of 2-Bromo-6-hydroxypyridine involves the reaction of

2,6-dibromopyridine with a strong base.[2]
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Materials:

2,6-dibromopyridine

Potassium tert-butoxide

tert-Butanol (redistilled)

Chloroform

3N Hydrochloric acid

Brine (saturated NaCl solution)

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine 2,6-dibromopyridine,

potassium tert-butoxide, and tert-butanol.

Heat the mixture to reflux and allow it to react overnight with stirring.

After the reaction is complete, cool the mixture to room temperature.

Remove the tert-butanol under reduced pressure.

To the resulting residue, carefully add an ice-water mixture.

Extract the aqueous solution with chloroform to remove any unreacted 2,6-dibromopyridine.

Acidify the aqueous layer to a pH of approximately 2-3 using 3N hydrochloric acid.

Extract the acidified aqueous layer with chloroform.

Combine the organic extracts from the previous step, wash with brine, and dry over

anhydrous sodium sulfate.
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Filter the solution and concentrate the solvent under reduced pressure to obtain the 2-
Bromo-6-hydroxypyridine product.

The following diagram visualizes the synthesis workflow.

Synthesis Workflow for 2-Bromo-6-hydroxypyridine

Reactants:
2,6-dibromopyridine,

Potassium tert-butoxide,
tert-Butanol

Overnight Reflux

Workup

Solvent Removal

Aqueous Workup &
Extraction with Chloroform

Acidification of Aqueous Layer

Extraction with Chloroform

Purification

Wash with Brine &
Dry over Sodium Sulfate

Final Product:
2-Bromo-6-hydroxypyridine

Click to download full resolution via product page

A visual representation of the synthesis workflow.
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Biological Activity and Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the biological

activity or the impact of 2-Bromo-6-hydroxypyridine on cellular signaling pathways. Pyridine

derivatives are a well-established class of compounds in medicinal chemistry, with various

analogs exhibiting a wide range of biological effects.[7] For instance, some pyridine-containing

compounds have been investigated for their potential as anti-malarial agents.[7] The presence

of the bromo and hydroxyl functional groups on the pyridine ring of 2-Bromo-6-
hydroxypyridine makes it a versatile intermediate for the synthesis of more complex

molecules with potential therapeutic applications, particularly in areas such as central nervous

system disorders and agrochemicals.[4][8] Further research, including biological screening and

mechanistic studies, is required to elucidate any specific biological activities and effects on

signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b114848#safety-handling-and-toxicity-information-
for-2-bromo-6-hydroxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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